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Introduction

Mineral carbonation, a process that mimics natural rock weathering, presents a promising
solution for the long-term and safe storage of carbon dioxide (COz2). Serpentine
(MgsSiz2(0)s(OH)4), a magnesium silicate mineral, is a particularly attractive feedstock for this
process due to its widespread availability and high magnesium content.[1][2] This document
provides detailed application notes and protocols for the utilization of serpentine in CO:z
capture and storage, targeting researchers and scientists in the field. The process involves the
reaction of CO:z with serpentine to form stable magnesium carbonate (MgCO3), effectively
locking COz2 into a solid mineral form.

Principle of Serpentine Carbonation

The fundamental chemical reaction governing serpentine carbonation is the exothermic
reaction between serpentine and carbon dioxide, which produces magnesium carbonate and
silica. The overall reaction can be summarized as follows:
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MgsSi2(0)s(OH)4 (Serpentine) + 3CO2 (Carbon Dioxide) - 3MgCOs (Magnesite) + 2SiO2
(Silica) + 2H20 (Water)

This reaction is thermodynamically favored; however, its kinetics at ambient conditions are
extremely slow.[1] Therefore, various methods have been developed to enhance the reaction
rate, primarily categorized into ex situ and in situ carbonation processes.

Key Application Areas

The application of serpentine in carbon capture and storage can be broadly divided into two
main approaches:

» Ex situ Mineral Carbonation: This involves mining serpentine rock and reacting it with CO2
in a controlled industrial setting, such as a high-temperature reactor.[1][3] This approach
allows for the optimization of reaction conditions to maximize carbonation efficiency.

« In situ Mineral Carbonation: This method involves injecting CO:z into serpentine-rich
geological formations, where the carbonation reaction occurs underground.[1][3] This has the
potential for large-scale CO:z sequestration without the need for extensive mining and
transportation of materials.

Quantitative Data on Serpentine Carbonation

The efficiency and rate of serpentine carbonation are influenced by various factors, including
temperature, pressure, particle size, and the presence of catalysts or additives. The following
tables summarize key quantitative data from various experimental studies.
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Parameter Value

Experimental
. Reference
Conditions

CO2 Sequestration ~30 kg CO:2 per ton of

Capacity rock

8-month experiment at
70°C and 100 bar [4]

CO: pressure.

Carbonation Efficiency ~3% in half a year

In situ experiment with
serpentinite core
[4]

reacted with wet

supercritical COa.

Mg Extraction

1 hour at 140°C with
2.8 M NH4HSOa,

o 80% particle size <250 um,
Efficiency ] o )
solid to liquid ratio of
100 g/L.
) 2 hours of reaction
Mg Extraction )
o 96% with 2.5 M HCI at [5]
Efficiency
100°C.

CO2 Sequestration 0.28 kg of COz per kg

Batch mode tests with
18.2% CO:z gas [6]

Ratio of residues
stream at 10.5 Bar.
Single-step
carbonation at pCO:
Carbonation Extent < 20% up to 1 bar and [7]

temperatures between
30°C and 90°C.
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Parameter

Value

Experimental
Conditions

Reference

Initial Net Mg Release

Rate (Serpentinite)

=1.3 x 10~8 mol/m?/s

CO2z-pressurized
vessel at 70°C and
100 bar.

[4]

Initial Net Mg Release
Rate (Dunite)

=6 x 10~° mol/m?/s

CO2z-pressurized
vessel at 70°C and
100 bar.

[4]

Initial Net Mg Release

Rate (Harzburgite)

=2 x 1072 mol/m?/s

CO2z-pressurized
vessel at 70°C and
100 bar.

[4]

Average Mg

Dissolution Rate

3.55x 1071

moles-cm~2.sec™!

Reaction with 18.2

vol.% COz2 gas stream

at moderate global

pressures.

Experimental Protocols

Protocol 1: Ex situ Direct Aqueous Carbonation of

Serpentine

This protocol describes a typical laboratory-scale experiment for the direct aqueous

carbonation of serpentine.

1. Materials and Equipment:

o Serpentine rock, finely ground (e.g., <75 um)
o High-pressure, high-temperature stirred reactor (autoclave)

e CO:z2 gas cylinder with pressure regulator

o Deionized water

o Analytical balance, pH meter, thermometer
« Filtration apparatus

e Drying oven

o Analytical instruments for solid and liquid phase analysis (e.g., XRD, TGA, ICP-OES)
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2. Procedure:

o Sample Preparation: Grind the serpentine rock to the desired particle size. Thermal or
chemical pretreatment can be applied to enhance reactivity.

o Reactor Setup: Add a known mass of ground serpentine and deionized water to the reactor
to create a slurry of a specific solid-to-liquid ratio (e.g., 15 wt%).

¢ Reaction Conditions: Seal the reactor and heat it to the desired temperature (e.g., 155-
185°C).

e CO: Injection: Pressurize the reactor with COz2 to the target pressure (e.g., 115-185 atm).

¢ Reaction: Maintain the temperature and pressure while continuously stirring the slurry for a
set reaction time (e.g., 30 minutes to 24 hours).

o Product Recovery: After the reaction, cool the reactor and depressurize it safely.

o Separation: Separate the solid products from the slurry by filtration.

e Drying: Dry the solid products in an oven at a specified temperature (e.g., 105°C).

¢ Analysis: Analyze the solid products to determine the extent of carbonation using techniques
like Thermogravimetric Analysis (TGA) to quantify the mass loss corresponding to carbonate
decomposition. Analyze the liquid phase to determine the concentration of dissolved ions.

Protocol 2: In situ Carbonation Simulation

This protocol outlines a laboratory experiment to simulate in situ serpentine carbonation.
1. Materials and Equipment:

» Serpentine rock core sample

» High-pressure vessel with fluid inlet and outlet ports

e High-pressure pump for CO2 and brine injection

e CO:2 gas cylinder and brine reservoir

o Temperature-controlled heating jacket

» Pressure transducers and temperature sensors

e Fluid sampling system

» Analytical instruments for fluid and solid analysis (e.g., ICP-MS, SEM-EDX, XRD)

2. Procedure:

o Core Preparation: Prepare a cylindrical core of serpentine rock of known dimensions.
o Reactor Assembly: Place the core sample inside the high-pressure vessel and assemble the
flow-through system.
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o System Saturation: Saturate the core with brine (simulating formation water) at the desired
pressure.

e CO:2 Injection: Inject COz-saturated brine or supercritical CO2 through the core at a constant
flow rate.

e Reaction Conditions: Maintain the system at the desired temperature (e.g., 70°C) and
pressure (e.g., 100 bar) for the duration of the experiment (e.g., several months).[4]

» Fluid Sampling: Periodically collect fluid samples from the outlet for chemical analysis to
monitor changes in ion concentrations.

» Post-mortem Analysis: After the experiment, carefully retrieve the core sample.

» Solid Characterization: Analyze the reacted core using techniques like Scanning Electron
Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDX) and X-ray Diffraction
(XRD) to identify newly formed carbonate minerals and assess the extent of reaction.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and
workflows in serpentine carbonation.

o )
a Reactants ) Products

Serpentine

Maz* rel Magnesite
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Carbonation Process
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(H20)

Click to download full resolution via product page

Caption: Chemical pathway of direct aqueous serpentine carbonation.
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Caption: Experimental workflow for ex situ serpentine carbonation.
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Caption: Logical workflow for in situ serpentine carbonation.

Factors Influencing Carbonation Efficiency

Several physicochemical parameters significantly impact the rate and extent of serpentine

carbonation:
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Temperature: Higher temperatures generally increase the reaction rate, but there is an
optimal range beyond which the solubility of COz in water decreases.

CO: Partial Pressure: Increased CO:2 pressure enhances the dissolution of CO: into the
agueous phase, driving the carbonation reaction forward.

Particle Size: Smaller particle sizes provide a larger surface area for the reaction, leading to
faster dissolution and carbonation rates.

Pretreatment: Thermal activation (heating serpentine to ~600-700°C) and chemical
activation (using acids or other reagents) can significantly enhance the reactivity of
serpentine by altering its mineral structure.[1]

pH: The pH of the solution affects both the dissolution of serpentine and the precipitation of
carbonates.

Additives: The presence of certain salts and chelating agents can enhance the dissolution of
magnesium from the serpentine mineral lattice.[9]

Analytical Techniques for Characterization

A suite of analytical techniques is essential for characterizing the raw materials and the

products of serpentine carbonation:

X-ray Diffraction (XRD): To identify the mineralogical phases present in the serpentine and
the carbonate products.

Thermogravimetric Analysis (TGA): To quantify the amount of carbonate formed by
measuring the mass loss upon heating.

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDX): To
visualize the morphology of the particles and determine their elemental composition.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass
Spectrometry (ICP-MS): To determine the concentration of dissolved ions in the aqueous
phase.
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+ X-ray Photoelectron Spectroscopy (XPS): To analyze the surface chemistry of the
serpentine particles before and after carbonation.[10]

Conclusion

Serpentine offers a vast and reactive medium for the permanent sequestration of CO2. While
challenges related to reaction kinetics and process economics remain, ongoing research into
enhancing reaction rates through various pretreatment and process optimization strategies is
paving the way for the large-scale implementation of this technology. The protocols and data
presented in this document provide a foundation for researchers to further explore and develop
serpentine-based carbon capture and storage solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
e 2.researchgate.net [researchgate.net]
e 3. researchgate.net [researchgate.net]

e 4. Frontiers | An Experimental Study of the Carbonation of Serpentinite and Partially
Serpentinised Peridotites [frontiersin.org]

e 5. mdpi.com [mdpi.com]

o 6. researchgate.net [researchgate.net]

o 7.researchgate.net [researchgate.net]

o 8. researchgate.net [researchgate.net]

e 9. webpages.ciencias.ulisboa.pt [webpages.ciencias.ulisboa.pt]
e 10. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application of Serpentine in Carbon Capture and
Storage: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1208265/docs?utm_src=pdf-body#application-of-serpentine-in-carbon-capture-and-storage-application-notes-and-protocols
https://www.researchgate.net/publication/228491808_Characterization_of_carbonated_serpentine_using_XPS_and_TEM
https://www.benchchem.com/product/b1208265/docs?utm_src=pdf-body#application-of-serpentine-in-carbon-capture-and-storage-application-notes-and-protocols
https://www.benchchem.com/product/b1208265/docs?utm_src=pdf-body#application-of-serpentine-in-carbon-capture-and-storage-application-notes-and-protocols
https://www.benchchem.com/product/b1208265?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.geoscienceworld.org/elements/pdf-lookup/9/2/115
https://www.researchgate.net/publication/355924914_Experimental_study_and_reaction_path_modeling_of_the_carbonation_of_natural_serpentinites
https://www.researchgate.net/publication/263966699_Serpentinite_Carbonation_for_CO2_Sequestration
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2017.00037/full
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2017.00037/full
https://www.mdpi.com/1996-1073/16/5/2449
https://www.researchgate.net/publication/265554899_Parameters_optimisation_for_direct_flue_gas_CO2_capture_and_sequestration_by_aqueous_mineral_carbonation_using_activated_serpentinite_based_mining_residue
https://www.researchgate.net/publication/258258035_Carbonation_of_Activated_Serpentine_for_Direct_Flue_Gas_Mineralization
https://www.researchgate.net/publication/261137160_Reaction_Mechanism_for_the_Aqueous-Phase_Mineral_Carbonation_of_Heat-Activated_Serpentine_at_Low_Temperatures_and_Pressures_in_Flue_Gas_Conditions
https://webpages.ciencias.ulisboa.pt/~fbarriga/ZeroEm/Bibliografia_files/Park+al_2003_CanJChemEng.pdf
https://www.researchgate.net/publication/228491808_Characterization_of_carbonated_serpentine_using_XPS_and_TEM
https://www.benchchem.com/product/b1208265/docs#application-of-serpentine-in-carbon-capture-and-storage-application-notes-and-protocols
https://www.benchchem.com/product/b1208265/docs#application-of-serpentine-in-carbon-capture-and-storage-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1208265/docs#application-of-serpentine-in-carbon-
capture-and-storage-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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